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Compound of Interest

Compound Name: Piperonylonitrile

Cat. No.: B116396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic chemistry, the selection of an appropriate precursor is a critical

decision that influences reaction efficiency, yield, cost, and the impurity profile of the final

product. This guide provides a comprehensive comparison of piperonylonitrile with its

common alternatives—piperonal, safrole, and isosafrole—as synthetic precursors. The

information presented herein is intended to assist researchers in making informed decisions for

their synthetic strategies.

Physicochemical Properties: A Head-to-Head
Comparison
A thorough understanding of the physical and chemical properties of a precursor is

fundamental to designing and optimizing a synthetic route. The following table summarizes the

key physicochemical properties of piperonylonitrile and its alternatives.
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Property
Piperonylonitri
le

Piperonal
(Heliotropin)

Safrole Isosafrole

CAS Number
4421-09-4[1][2]

[3]
120-57-0[4][5] 94-59-7[6] 120-58-1[7]

Molecular

Formula
C₈H₅NO₂[2][3] C₈H₆O₃[5] C₁₀H₁₀O₂ C₁₀H₁₀O₂[7]

Molecular Weight
147.13 g/mol [2]

[3]
150.13 g/mol [5] 162.19 g/mol 162.19 g/mol [7]

Appearance

White to beige

crystalline

powder or

needles[2]

White crystalline

solid[5]

Colorless or

slightly yellow

oily liquid

Colorless to pale

yellow liquid[8]

Melting Point 91-95 °C[2] 35-39 °C 11 °C -

Boiling Point ~257 °C 263 °C[9] 232-234 °C 253 °C

Solubility

Soluble in

dichloromethane,

ethyl acetate,

methanol

Slightly soluble in

water; soluble in

alcohol, ether

Insoluble in

water; soluble in

alcohol, ether,

chloroform

Insoluble in

water; soluble in

organic solvents

Cost Analysis and Supplier Landscape
The cost and availability of precursors are significant factors in the planning of any synthesis.

The following table provides an estimated price range for piperonylonitrile and its alternatives,

based on publicly available data from various chemical suppliers. It is important to note that

prices can fluctuate based on purity, quantity, and supplier.
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Precursor Price Range (per kg) Key Suppliers

Piperonylonitrile $10 - $1000[1][10][11]

Conier Chem & Pharma,

Shanghai Worldyang

Chemical, P.C. Chem India[3]

[10][11]

Piperonal $50 - $9500[5][12][13]

Chemicopro, Taj

Pharmaceuticals, Vigon

International[4][12][14][15]

Safrole Varies (highly regulated)

HANWHA CHEMICAL, Taj

Pharmaceuticals, US

Biological Life Sciences[6][16]

Isosafrole
~$100 (for smaller quantities)

[7]

A B Enterprises, Cayman

Chemical, HANWHA

CHEMICAL[7][17][18]

Note: The sale of safrole and isosafrole is highly regulated in many jurisdictions due to their use

in clandestine chemistry.[19]

Synthetic Pathways and Methodologies
The choice of precursor dictates the synthetic route to a target molecule. This section outlines

common synthetic pathways starting from piperonylonitrile and its alternatives, with a focus

on the synthesis of 3,4-Methylenedioxyamphetamine (MDA) as a representative target

molecule.

Diagram of Comparative Synthesis Routes
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Select Optimal Precursor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b116396?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

